Cas no 1443335-59-8 (2-(4-butoxy-3-methylphenyl)ethanol)

• Product Name: 2-(4-butoxy-3-methylphenyl)ethanol
• CAS No: 1443335-59-8
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD18426632
• CID: 5219050
• Update Time: 2026-03-06

2-(4-butoxy-3-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-butoxy-3-methylphenyl)ethanol

• MDL： MFCD18426632
• Inchi： 1S/C13H20O2/c1-3-4-9-15-13-6-5-12(7-8-14)10-11(13)2/h5-6,10,14H,3-4,7-9H2,1-2H3
• InChI Key： ZXNJDFPIQAXFGW-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC=C(OCCCC)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Additional information on 2-(4-butoxy-3-methylphenyl)ethanol

Comprehensive Overview of 2-(4-butoxy-3-methylphenyl)ethanol (CAS No. 1443335-59-8)

2-(4-butoxy-3-methylphenyl)ethanol (CAS No. 1443335-59-8) is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and functional materials. This compound, characterized by its unique aromatic butoxy and hydroxyethyl functional groups, offers versatile applications in industrial and research settings. Its molecular structure, C13H20O2, combines a phenyl ring with a butoxy side chain and an ethanol moiety, making it a valuable building block for fine chemicals.

In recent years, the demand for 2-(4-butoxy-3-methylphenyl)ethanol has surged due to its role in sustainable fragrance formulations. With consumers increasingly prioritizing eco-friendly products, this compound is often explored as a green alternative to traditional synthetic ingredients. Researchers highlight its potential in biodegradable perfumes and low-irritation cosmetics, aligning with the global shift toward clean beauty trends. Additionally, its low volatility and stability under varying pH conditions make it suitable for long-lasting scent applications.

The synthesis of 2-(4-butoxy-3-methylphenyl)ethanol typically involves Grignard reactions or etherification processes, with a focus on optimizing yield efficiency and purity levels. Analytical techniques such as HPLC and GC-MS are employed to verify its structural integrity, ensuring compliance with industry standards. Notably, its logP value (a measure of lipophilicity) suggests favorable skin permeability, further driving its adoption in dermal delivery systems.

Beyond fragrances, CAS No. 1443335-59-8 is investigated for its utility in polymeric materials. Its phenolic hydroxyl group enables participation in cross-linking reactions, enhancing the durability of epoxy resins and coatings. This property is particularly relevant to the automotive and aerospace sectors, where high-performance polymers are critical. Furthermore, its thermal stability up to 200°C positions it as a candidate for heat-resistant adhesives.

From a market perspective, 2-(4-butoxy-3-methylphenyl)ethanol is categorized under high-value specialty chemicals. Suppliers emphasize batch-to-batch consistency and regulatory compliance (e.g., REACH, FDA) to meet global sourcing demands. Frequently searched queries include "buy 2-(4-butoxy-3-methylphenyl)ethanol" and "CAS 1443335-59-8 suppliers," reflecting commercial interest. Meanwhile, academic studies explore its metabolic pathways and toxicological profiles to address safety concerns.

In conclusion, 2-(4-butoxy-3-methylphenyl)ethanol exemplifies innovation at the intersection of chemistry and application-driven research. Its adaptability across multiple industries—coupled with rising sustainability mandates—ensures its relevance in future scientific and industrial advancements. For detailed technical specifications or collaborative opportunities, stakeholders are encouraged to consult certified manufacturers and peer-reviewed literature.